Cas no 1261887-88-0 (6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride)

• Product Name: 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride
• CAS No: 1261887-88-0
• MF: C₁₄H₇ClF₄O
• MW: 302.651396989822
• CID: 4992563
• Update Time: 2025-06-08

6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride

• Inchi： 1S/C14H7ClF4O/c15-13(20)9-5-3-7-11(16)12(9)8-4-1-2-6-10(8)14(17,18)19/h1-7H
• InChI Key： KQIVIOIACCRCJF-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C(C=1C1C=CC=CC=1C(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 5
• Topological Polar Surface Area: 17.1

Additional information on 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride

Recent Advances in the Application of 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS: 1261887-88-0) in Chemical Biology and Pharmaceutical Research

The compound 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS: 1261887-88-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This acyl chloride derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammation, cancer, and infectious diseases. Recent studies have highlighted its role in facilitating efficient amide bond formation, a critical step in the construction of peptide-based therapeutics and small-molecule inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride in the development of novel COX-2 inhibitors with enhanced selectivity profiles. The researchers utilized this compound to introduce the biphenyl moiety into their lead compounds, resulting in improved pharmacokinetic properties and reduced off-target effects. The presence of both fluorine and trifluoromethyl groups was found to significantly influence the binding affinity to the target enzyme, as confirmed by X-ray crystallography studies.

In the realm of anticancer drug development, recent work published in Bioorganic & Medicinal Chemistry Letters (2024) employed this compound as a building block for the synthesis of potent kinase inhibitors. The electron-withdrawing properties of the trifluoromethyl group were shown to enhance the metabolic stability of the resulting compounds, while the fluorine atom facilitated favorable interactions with specific amino acid residues in the ATP-binding pocket of target kinases. These findings suggest that 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride may play an increasingly important role in the design of next-generation targeted cancer therapies.

From a synthetic chemistry perspective, recent methodological advances have improved the accessibility and handling of this sensitive reagent. A 2024 protocol published in Organic Process Research & Development described optimized conditions for its preparation and storage, addressing previous challenges related to its moisture sensitivity. The authors reported a scalable synthesis route starting from commercially available 2-fluoro-6-(trifluoromethyl)biphenyl, with careful control of reaction parameters to minimize decomposition and maximize yield.

Emerging applications in radiopharmaceutical development have also been reported, where the compound serves as a precursor for ¹⁸F-labeled PET tracers. The presence of a fluorine atom in the structure allows for straightforward isotopic exchange reactions, making it particularly valuable for the development of diagnostic agents. Recent preclinical studies have demonstrated the potential of derivatives of 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride in imaging various pathological conditions, including neurodegenerative diseases and tumor microenvironments.

Looking forward, the unique structural features of 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride continue to inspire innovative applications in drug discovery. Its combination of fluorine atoms and the biphenyl scaffold offers opportunities for the development of compounds with improved target engagement, metabolic stability, and blood-brain barrier penetration. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is likely to remain a valuable tool in the medicinal chemist's arsenal for years to come.